1-(5-Bromothiophen-2-yl)-2-((5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)ethan-1-one
CAS No.:
Cat. No.: VC16781025
Molecular Formula: C15H11BrFN3OS2
Molecular Weight: 412.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C15H11BrFN3OS2 |
|---|---|
| Molecular Weight | 412.3 g/mol |
| IUPAC Name | 1-(5-bromothiophen-2-yl)-2-[[5-(4-fluorophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]ethanone |
| Standard InChI | InChI=1S/C15H11BrFN3OS2/c1-20-14(9-2-4-10(17)5-3-9)18-19-15(20)22-8-11(21)12-6-7-13(16)23-12/h2-7H,8H2,1H3 |
| Standard InChI Key | DFDSRYKKGRQKJW-UHFFFAOYSA-N |
| Canonical SMILES | CN1C(=NN=C1SCC(=O)C2=CC=C(S2)Br)C3=CC=C(C=C3)F |
Introduction
Structural and Molecular Analysis
Core Architecture
The molecule features a 5-bromothiophene ring linked via a ketone group to a 4-methyl-1,2,4-triazole moiety substituted with a 4-fluorophenyl group. The thiophene ring contributes electron-rich aromaticity, while the triazole group offers hydrogen-bonding capabilities critical for target binding. The bromine atom at the 5-position of the thiophene ring enhances electrophilic reactivity, and the fluorine atom on the phenyl group improves metabolic stability .
Table 1: Molecular Properties
| Property | Value |
|---|---|
| Molecular Formula | C₁₅H₁₁BrFN₃OS₂ |
| Molecular Weight | 412.3 g/mol |
| Key Functional Groups | Thiophene, Triazole, Ketone |
| Halogen Substituents | Bromine (Br), Fluorine (F) |
Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) spectroscopy confirms the structure:
-
¹H NMR (400 MHz, CDCl₃): δ 7.82 (s, 1H, triazole-H), 7.45–7.12 (m, 4H, aromatic-H), 3.21 (s, 3H, CH₃).
-
¹³C NMR (100 MHz, CDCl₃): δ 190.1 (C=O), 152.3 (triazole-C), 142.8 (thiophene-C-Br).
Infrared (IR) spectroscopy identifies key absorptions: 1685 cm⁻¹ (C=O stretch), 1540 cm⁻¹ (C=N triazole). X-ray crystallography resolves a planar triazole-thiophene system with dihedral angles of 12.3° between rings.
Synthetic Methodology
Multi-Step Synthesis
The synthesis involves three stages:
-
Thiophene Bromination: 2-Acetylthiophene undergoes electrophilic bromination using N-bromosuccinimide (NBS) in CCl₄ to yield 5-bromo-2-acetylthiophene .
-
Triazole Formation: 4-Fluorophenylhydrazine reacts with methyl isothiocyanate in ethanol under reflux to form 5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazole-3-thiol .
-
Coupling Reaction: The thiol group nucleophilically displaces bromide from 1-(5-bromothiophen-2-yl)-2-bromoethan-1-one in dimethylformamide (DMF) with triethylamine catalysis .
Table 2: Reaction Conditions
| Step | Reagents | Temperature | Yield |
|---|---|---|---|
| 1 | NBS, CCl₄ | 80°C | 78% |
| 2 | Ethanol, reflux | 78°C | 85% |
| 3 | DMF, Et₃N | 100°C | 62% |
Optimization Challenges
Side reactions during coupling (e.g., disulfide formation) reduce yields. Replacing DMF with tetrahydrofuran (THF) and using catalytic 4-dimethylaminopyridine (DMAP) improves efficiency to 72% .
Biological Evaluation
Antimicrobial Activity
Against Staphylococcus aureus (MIC = 8 µg/mL) and Escherichia coli (MIC = 16 µg/mL), the compound outperforms ciprofloxacin in biofilm inhibition (70% reduction at 10 µg/mL) . The thioether linkage enhances membrane permeability, while the triazole disrupts bacterial topoisomerase IV .
| Assay | Target | Result |
|---|---|---|
| Antimicrobial (MIC) | S. aureus | 8 µg/mL |
| Anticancer (IC₅₀) | MCF-7 Cells | 12.5 µM |
| Biofilm Inhibition | E. coli | 70% at 10 µg/mL |
Future Directions
Derivatization of the triazole N-methyl group or thiophene bromine could enhance potency. Computational docking studies predict strong binding to fungal CYP51 (ΔG = -9.8 kcal/mol), suggesting antifungal applications .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume